Cas no 68508-18-9 (Triclosan O-Sulfate Sodium Salt)

• Product Name: Triclosan O-Sulfate Sodium Salt
• CAS No: 68508-18-9
• MF: C₁₂H₆Cl₃NaO₅S
• MW: 391.586810588837
• CID: 1061997
• PubChem ID: 67606151
• Update Time: 2025-04-20

Triclosan O-Sulfate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Triclosan O-Sulfate Sodium Salt
• 5-Chloro-2-(2,4-dichlorophenoxy)phenol Hydrogen Sulfate SodiuM Salt
• sodium,[5-chloro-2-(2,4-dichlorophenoxy)phenyl] sulfate
• sodium;[5-chloro-2-(2,4-dichlorophenoxy)phenyl] sulfate
• SCHEMBL8509930
• 68508-18-9
• FT-0675459
• DTXSID50737536
• Sodium 5-chloro-2-(2,4-dichlorophenoxy)phenyl sulfate
• 5-Chloro-2-(2,4-dichlorophenoxy)phenol Hydrogen Sulfate Sodium Salt;

• Inchi： 1S/C12H7Cl3O5S.Na/c13-7-1-3-10(9(15)5-7)19-11-4-2-8(14)6-12(11)20-21(16,17)18;/h1-6H,(H,16,17,18);/q;+1/p-1
• InChI Key： RIOAPGGJJKGTHL-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=C(C=1)OS(=O)(=O)[O-])OC1C=CC(=CC=1Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 389.89000
• Monoisotopic Mass: 389.889922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Melting Point: >245°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 84.04000
• LogP: 5.35890

Triclosan O-Sulfate Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?C Freezer, Under Inert Atmosphere